Cas no 1272542-13-8 ((OC-6-21)-Pentafluoro(4-propoxyphenyl)sulfur)

• Product Name: (OC-6-21)-Pentafluoro(4-propoxyphenyl)sulfur
• CAS No: 1272542-13-8
• MF: C₉H₁₁F₅OS
• MW: 262.240059137344
• CID: 6798630
• PubChem ID: 56960421
• Update Time: 2024-10-09

(OC-6-21)-Pentafluoro(4-propoxyphenyl)sulfur Chemical and Physical Properties

Names and Identifiers

• 1272542-13-8
• (OC-6-21)-Pentafluoro(4-propoxyphenyl)sulfur
• SCHEMBL1291941
• DTXSID801257305
• Pentafluoro-(4-propoxyphenyl)-6-sulfane
• AKOS025212297

• Inchi： 1S/C9H11F5OS/c1-2-7-15-8-3-5-9(6-4-8)16(10,11,12,13)14/h3-6H,2,7H2,1H3
• InChI Key： ZOMXABHZWRIULH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCCC)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 262.04507695g/mol
• Monoisotopic Mass: 262.04507695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 10.2Ų